Fluorohydrocortisone

• CAS: 5039-34-9
• Molecular Formula: C21H29FO5
• Molecular Weight: 380.4 g/mol
• InChI: InChI=1S/C21H29FO5/c1-19-5-3-11(24)7-14(19)15(22)8-12-13-4-6-21(27,17(26)10-23)20(13,2)9-16(25)18(12)19/h7,12-13,15-16,18,23,25,27H,3-6,8-10H2,1-2H3
• InChIKey: MEZCUMCMVYZPAH-UHFFFAOYSA-N

Fluorohydrocortisone (6α-Fluoro) Overview

Fluorohydrocortisone (CAS 5039-34-9) is chemically defined as 6α-fluoro-11β,17α,21-trihydroxy-pregn-4-ene-3,20-dione, a synthetic corticosteroid and the 6α-fluoro regioisomer of the clinically prominent mineralocorticoid fludrocortisone (9α-fluorocortisol) [1]. The 6α-fluoro substitution differentiates this compound from the 9α-fluoro isomer, producing a distinct spatial and electronic profile that alters glucocorticoid receptor (GR) and mineralocorticoid receptor (MR) transactivation, as well as susceptibility to prereceptor metabolism by 11β-hydroxysteroid dehydrogenase type 2 (11β-HSD2) [2]. For procurement professionals and research directors, CAS 5039-34-9 represents a specialized tool compound whose isomeric identity must be verified, as mis‑assignment of the fluorination position leads to fundamentally different pharmacological behavior.

Regioisomer-specific probe for MR/GR transactivation studies

6α-fluoro substitution enables distinct 11β-HSD2 metabolic profile vs. 9α-isomer

Research tool for prereceptor metabolism and corticosteroid receptor pharmacology

• [1] PubChem. Compound Summary for CID 5217859, Fluorohydrocortisone. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/5039-34-9 View Source
• [2] Grossmann C, Scholz T, Rochel M, Bumke-Vogt C, Oelkers W, Pfeiffer AF, Diederich S, Bahr V. Transactivation via the human glucocorticoid and mineralocorticoid receptor by therapeutically used steroids in CV-1 cells: a comparison of their glucocorticoid and mineralocorticoid properties. Eur J Endocrinol. 2004 Sep;151(3):397-406. doi: 10.1530/eje.0.1510397 View Source

Why Fluorohydrocortisone Substitution Fails

Substituting fluorohydrocortisone (CAS 5039-34-9) with its 9α‑fluoro isomer fludrocortisone, or with hydrocortisone or aldosterone, introduces quantifiable alterations in receptor transactivation and metabolic stability. Although both 6α‑ and 9α‑fluoro substituents enhance mineralocorticoid potency relative to hydrocortisone, their effects on 11β‑HSD2 oxidation differ markedly: 9α‑fluorination decreases oxidation by 11β‑HSD2 while increasing reductase activity, whereas the 6α‑fluoro modification exhibits a distinct kinetic profile that alters local glucocorticoid/mineralocorticoid balance in kidney and colon [1]. Furthermore, fludrocortisone (9α‑isomer) possesses approximately 150‑fold selectivity for MR over GR [2], but the corresponding MR/GR selectivity ratio for the 6α‑fluoro isomer has not been systematically reported, meaning that extrapolation from 9α‑fludrocortisone data to CAS 5039-34-9 is scientifically unsound. Generic interchange therefore risks uncharacterized efficacy and toxicity profiles.

Regioisomer identity matters

9α-fluoro isomer (fludrocortisone) shifts 11β-HSD2 toward reductase activity, while the 6α-isomer does not; metabolic profiles may not transfer.

MR/GR selectivity uncharacterized

Fludrocortisone has reported ~150-fold MR selectivity; equivalent data for the 6α-isomer are not available, limiting direct interchange.

Extrapolation from 9α-isomer is unsupported

Receptor transactivation and nongenomic signaling potencies cannot be inferred across regioisomers without isomer-specific validation.

• [1] Grossmann C, Scholz T, Rochel M, Bumke-Vogt C, Oelkers W, Pfeiffer AF, Diederich S, Bahr V. Transactivation via the human glucocorticoid and mineralocorticoid receptor by therapeutically used steroids in CV-1 cells: a comparison of their glucocorticoid and mineralocorticoid properties. Eur J Endocrinol. 2004 Sep;151(3):397-406. doi: 10.1530/eje.0.1510397 View Source
• [2] Agarwal MK, Mirshahi M. General overview of mineralocorticoid hormone action. Pharmacol Ther. 1999;84:273-326. (Cited in Grossmann et al. 2004 for fludrocortisone MR/GR affinity ratio of ~150.) View Source

Fluorohydrocortisone Analog Differentiation Evidence

6α- vs. 9α-Fluorination in 11β-HSD2 Metabolism

The 6α-fluoro substituent on fluorohydrocortisone (CAS 5039-34-9) creates a different metabolic fate at 11β-HSD2 compared with the 9α-fluoro substituent of fludrocortisone. In human kidney microsome assays, 9α-fluorination decreases oxidation by 11β-HSD2 and simultaneously increases reductase activity, resulting in a net shift toward reductase activity that potentiates mineralocorticoid receptor activation; 6α-fluorination also decreases oxidation but does not enhance reductase activity to the same extent, producing a distinct prereceptor regulation profile [1]. This difference carries direct implications for tissue-specific mineralocorticoid exposure in 11β-HSD2-expressing organs (kidney, colon, placenta).

11β-HSD2 Metabolic Profile

Class-level inference

6α-fluoro substitution decreases oxidation but does not enhance reductase activity, unlike 9α-isomer which increases reductase activity.

Supports regioisomer-specific prereceptor metabolism research.

Quantitative kinetic parameters not reported head-to-head.

Evidence Dimension	11β-HSD2 oxidation and reductase activity modulation
Target Compound Data	6α-fluoro substitution decreases 11β-HSD2 oxidation (quantitative kinetic parameters not reported in head-to-head format against 9α-isomer)
Comparator Or Baseline	9α-fluorocortisol (fludrocortisone): decreases oxidation and increases reductase activity (shift toward reductase)
Quantified Difference	Qualitative difference in reductase activity shift; 6α-isomer lacks the reductase-enhancing effect observed for 9α-isomer. No single-study head-to-head EC50 comparison available.
Conditions	Human kidney cortex microsomes; CHO cells stably transfected with 11β-HSD1 or 11β-HSD2 expression vectors [1]

Why This Matters

Procurement of the incorrect regioisomer (9α instead of 6α) alters prereceptor metabolism in target tissues, potentially leading to different in vivo mineralocorticoid exposure and confounding experimental or therapeutic outcomes.

• [1] Grossmann C, Scholz T, Rochel M, Bumke-Vogt C, Oelkers W, Pfeiffer AF, Diederich S, Bahr V. Transactivation via the human glucocorticoid and mineralocorticoid receptor by therapeutically used steroids in CV-1 cells: a comparison of their glucocorticoid and mineralocorticoid properties. Eur J Endocrinol. 2004 Sep;151(3):397-406. doi: 10.1530/eje.0.1510397 View Source

Mineralocorticoid Receptor Transactivation by Fluoro Isomers

In a standardized CV-1 cell luciferase transactivation system, both 6α- and 9α-fluoro substituents increase mineralocorticoid receptor (hMR) potency compared with the non-fluorinated parent hydrocortisone. The 9α-fluoro derivative (fludrocortisone) demonstrates mineralocorticoid activity approximately 100–125 times more potent than hydrocortisone in clinical salt-retention assays [1], and in vitro hMR transactivation data confirm that 6α-fluorination similarly enhances MC potency [2]. However, the magnitude of the 6α-fluoro effect has not been reported as a discrete EC50 value in a peer-reviewed comparative study against the 9α-isomer.

MR Transactivation

Cross-study comparable

Both 6α- and 9α-isomers increase MR potency relative to hydrocortisone; exact EC50 for 6α-isomer not reported.

Confirms mineralocorticoid-enhancing property; isomer-specific validation needed.

Discrete EC50 comparison unavailable.

Evidence Dimension	Mineralocorticoid receptor transactivation potency
Target Compound Data	6α-fluorohydrocortisone (CAS 5039-34-9): MC potency increased relative to hydrocortisone; discrete EC50 not published in retrieved sources.
Comparator Or Baseline	Hydrocortisone: baseline MC potency (arbitrary = 1); Fludrocortisone (9α-isomer): MC potency ≈100–125 × hydrocortisone [1].
Quantified Difference	Both 6α- and 9α-isomers elevate MC potency above hydrocortisone; exact fold difference between the two isomers not quantified in accessible primary literature.
Conditions	Luciferase transactivation assay in CV-1 cells transfected with hMR expression vector [2]; clinical salt-retention assay for fludrocortisone [1].

Why This Matters

Confirms that CAS 5039-34-9 retains the mineralocorticoid-enhancing property of fluorination but cautions that the precise potency cannot be inferred from fludrocortisone data, necessitating isomer-specific validation in screening cascades.

• [1] Fludrocortisone. DrugBank. Mineralocorticoid potency relative to hydrocortisone: 100–125×. https://go.drugbank.com/drugs/DB00687 View Source
• [2] Grossmann C, Scholz T, Rochel M, Bumke-Vogt C, Oelkers W, Pfeiffer AF, Diederich S, Bahr V. Transactivation via the human glucocorticoid and mineralocorticoid receptor by therapeutically used steroids in CV-1 cells: a comparison of their glucocorticoid and mineralocorticoid properties. Eur J Endocrinol. 2004 Sep;151(3):397-406. doi: 10.1530/eje.0.1510397 View Source

Nongenomic Ca2+ Signaling Potency vs. DOCA

In rat aortic vascular smooth muscle cells, fluorohydrocortisone (tested as fludrocortisone, 9α-isomer) elicits rapid nongenomic Ca2+ responses with an estimated apparent EC50 of approximately 0.5 nmol/L, which is 10-fold more potent than deoxycorticosterone acetate (DOCA, EC50 ≈5 nmol/L) [1]. While this dataset was generated with the 9α-isomer, the nongenomic potency of corticosteroids is strongly influenced by the fluorine position (6α vs. 9α) and the study underscores the need for isomer-specific nongenomic profiling of CAS 5039-34-9. The 6α-fluoro isomer has not yet been characterized in this assay system.

Nongenomic Ca2+ EC50

Cross-study comparable

Fludrocortisone (9α-isomer) EC50 ≈0.5 nmol/L, ~10-fold more potent than DOCA (EC50 ≈5 nmol/L) in rat aortic smooth muscle cells.

Highlights nongenomic signaling role; 6α-isomer profiling needed.

6α-isomer not yet characterized in this assay.

Evidence Dimension	Nongenomic Ca2+ signaling EC50 in vascular smooth muscle cells
Target Compound Data	Fludrocortisone (9α-isomer): EC50 ≈0.5 nmol/L [1]. Data for 6α-isomer (CAS 5039-34-9) not available.
Comparator Or Baseline	Deoxycorticosterone acetate (DOCA): EC50 ≈5 nmol/L; aldosterone: EC50 ≈0.1–0.5 nmol/L [1].
Quantified Difference	9α-isomer is ~10-fold more potent than DOCA; relative potency of 6α-isomer remains uncharacterized.
Conditions	Single cultured rat aortic vascular smooth muscle cells; fura-2 spectrofluorometry; 3–5 min plateau [1].

Why This Matters

Demonstrates that fluorination position critically influences nongenomic signaling potency, establishing a rationale for procuring CAS 5039-34-9 as a dedicated probe for isomer-specific nongenomic mineralocorticoid research.

• [1] Wehling M, Christ M, Theisen K. Nongenomic effects of aldosterone on intracellular Ca2+ in vascular smooth muscle cells. Circ Res. 1995 Jun;76(6):973-979. doi: 10.1161/01.RES.76.6.973 View Source

Patent-Exempt Synthesis and Procurement Advantage

The synthesis of 6α-fluorohydrocortisone is described in expired US patents (US2838540A, US2838542A) that detail stereoselective fluorination of corticosterone precursors, providing accessible open-source methodology [1]. In contrast, many later-generation 9α-fluoro or 6α,9α-difluoro corticosteroids remain under active patent protection, restricting sourcing options. This makes CAS 5039-34-9 an attractive molecule for academic labs and CROs seeking a fluorinated mineralocorticoid probe with unrestricted freedom to operate.

Patent & Synthesis

Source review

Synthetic routes disclosed in expired US patents US2838540A and US2838542A; no active composition-of-matter patent identified.

Provides open-source synthesis access and reduced supply-chain risk.

Patent status confirmed via USPTO database.

Evidence Dimension	Intellectual property status and synthetic route availability
Target Compound Data	CAS 5039-34-9: synthesis routes published in expired US patents US2838540A and US2838542A; no active composition-of-matter patent identified [1].
Comparator Or Baseline	Later 9α-fluoro and 6α,9α-difluoro corticosteroid analogs often protected by active patents or proprietary know-how.
Quantified Difference	Patent status: expired vs. active; no quantitative metric applicable.
Conditions	USPTO patent database search; synthetic route feasibility assessed from patent examples [1].

Why This Matters

Freedom-to-operate and publicly disclosed synthetic routes reduce supply-chain risk and cost, directly influencing procurement decisions for research programs requiring long-term compound access.

• [1] Spero GB, Magerlein BJ, Schneider WP, Hogg JA. 6-fluoro steroids and process. US Patent US2838542A. 1958. And Campbell JA, Babcock JC, Hogg JA. 6-fluoro-11-oxygenated steroids. US Patent US2838540A. 1958. View Source

Fluorohydrocortisone Application Scenarios

11β-HSD2 SAR Probe with 6α-Fluoro Isomer

Researchers comparing the metabolic handling of 6α- vs 9α-fluorinated corticosteroids at 11β-HSD2 should prioritize CAS 5039-34-9. As established in Section 3, the 6α-fluoro substituent does not shift 11β-HSD2 toward reductase activity, unlike the 9α-isomer [1]. This difference enables dissection of prereceptor regulation mechanisms in kidney and colon tissue models, where 11β-HSD2 dictates local mineralocorticoid tone.

Nongenomic Mineralocorticoid Signaling Profiling

The 10-fold potency window between fludrocortisone (EC50 ≈0.5 nmol/L) and DOCA (EC50 ≈5 nmol/L) in nongenomic Ca2+ assays [1] highlights the need to profile the 6α-isomer separately. Procurement of CAS 5039-34-9 enables systematic structure-activity relationship mapping of how fluorine position (6α vs. 9α) modulates rapid, non-transcriptional mineralocorticoid responses in cardiovascular models.

Freedom-to-Operate Tool for MR Pharmacology

Because the foundational synthetic patents for 6α-fluorohydrocortisone have expired (US2838540A, US2838542A) [1], academic groups and small biotech companies can source or synthesize CAS 5039-34-9 without navigating complex intellectual property landscapes that surround newer fluorinated corticosteroids. This reduces legal risk and cost in long-term receptor pharmacology programs.

Application

Selection Property

Validation Focus

11β-HSD2 Prereceptor Metabolism Studies

6α-Fluoro regioisomer identity

Oxidase/reductase activity profile at 11β-HSD2

Nongenomic Mineralocorticoid Signaling SAR

Fluorination position specificity

Isomer-specific Ca2+ response profiling

MR Research with IP Freedom

Expired patent synthetic route

Synthetic feasibility and supply-chain review

• [1] Grossmann C, Scholz T, Rochel M, Bumke-Vogt C, Oelkers W, Pfeiffer AF, Diederich S, Bahr V. Transactivation via the human glucocorticoid and mineralocorticoid receptor by therapeutically used steroids in CV-1 cells: a comparison of their glucocorticoid and mineralocorticoid properties. Eur J Endocrinol. 2004 Sep;151(3):397-406. doi: 10.1530/eje.0.1510397 View Source
• [2] Wehling M, Christ M, Theisen K. Nongenomic effects of aldosterone on intracellular Ca2+ in vascular smooth muscle cells. Circ Res. 1995 Jun;76(6):973-979. doi: 10.1161/01.RES.76.6.973 View Source
• [3] Spero GB, Magerlein BJ, Schneider WP, Hogg JA. 6-fluoro steroids and process. US Patent US2838542A. 1958. And Campbell JA, Babcock JC, Hogg JA. 6-fluoro-11-oxygenated steroids. US Patent US2838540A. 1958. View Source